![molecular formula C13H3ClN4O B1672952 7-Chloro-9-oxo-9H-indeno[1,2-b]pyrazine-2,3-dicarbonitrile CAS No. 924296-39-9](/img/structure/B1672952.png)
7-Chloro-9-oxo-9H-indeno[1,2-b]pyrazine-2,3-dicarbonitrile
Overview
Description
Molecular Structure Analysis
The molecular structure of “7-Chloro-9-oxo-9H-indeno[1,2-b]pyrazine-2,3-dicarbonitrile” has been studied . It was found that the molecule has potential intramolecular C N⋯S interactions and shows a planar conformation with a small torsion angle .Physical And Chemical Properties Analysis
The physical and chemical properties of “this compound” have been reported . The molecule has a molecular weight of 266.64 g/mol, and it is insoluble in water but soluble in ethanol and DMSO with gentle warming and ultrasonic .Scientific Research Applications
Enzyme Inhibition
7-Chloro-9-oxo-9H-indeno[1,2-b]pyrazine-2,3-dicarbonitrile has been identified as a potential inhibitor of ubiquitin-specific proteases (USPs), which are enzymes involved in the removal of ubiquitin from protein substrates. This discovery suggests its potential application in therapeutic strategies targeting diseases associated with ubiquitin regulation (Colombo et al., 2010).
Heterocyclic Chemistry
In the field of heterocyclic chemistry, this compound has been utilized to create novel spirocyclic indenopyrazine–pyridooxazines. This involves a 1,4-dipolar cycloaddition reaction with pyridines and other compounds, indicating its versatility in synthesizing complex molecular structures (Sayadian et al., 2018).
Synthesis of Novel Compounds
Research has also focused on synthesizing new fused nitrogen-rich heterocycles using derivatives of this compound. Such endeavors contribute to expanding the repertoire of nitrogen-containing compounds, which are significant in various chemical and pharmaceutical applications (Ried & Tsiotis, 1988).
Chemical Reactions
The reactivity of this compound with alkyl radicals has been studied, which is crucial for understanding its behavior in various chemical reactions. This knowledge is key in designing reactions for synthesizing new materials or drugs (Tada et al., 1986).
Material Science
In material science, the compound has been used in the synthesis of complex macrocycles like porphyrazines, which have applications in electronics and dye production. This application showcases its utility in creating advanced materials with specific electronic properties (Taraymovich et al., 2010).
Mechanism of Action
Target of Action
The primary target of HBX 41108 is the ubiquitin-specific protease (USP) 7 , also known as HAUSP . USP7 is a member of the USP family of deubiquitinating enzymes, which are involved in the removal of ubiquitin from protein substrates .
Mode of Action
HBX 41108 acts as a catalytic site-targeting, uncompetitive, potent, and reversible inhibitor of USP7 . It exhibits little potency toward aspartic, serine, or other non-USP cysteine proteases .
Biochemical Pathways
By inhibiting USP7, HBX 41108 prevents the deubiquitination of the tumor suppressor protein p53 . This promotes the expression of p53 target genes, leading to the induction of p53-dependent apoptosis .
Pharmacokinetics
It is soluble in dmso at a concentration of 2 mg/ml , which may influence its bioavailability.
Result of Action
HBX 41108 exhibits antiproliferative potency in cancer cultures (HCT116 GI50 = 1 μM post 24 h treatment) by preventing USP7-mediated p53 deubiquitination . This leads to the promotion of p53 target genes expression and the induction of p53-dependent apoptosis .
Action Environment
It is known that the compound should be stored at a temperature of 2-8°c , suggesting that temperature could affect its stability.
Safety and Hazards
The safety data sheet for “7-Chloro-9-oxo-9H-indeno[1,2-b]pyrazine-2,3-dicarbonitrile” suggests avoiding dust formation, breathing mist, gas or vapors, and contact with skin and eyes . It also recommends using personal protective equipment, wearing chemical impermeable gloves, ensuring adequate ventilation, and removing all sources of ignition .
Future Directions
properties
IUPAC Name |
7-chloro-9-oxoindeno[1,2-b]pyrazine-2,3-dicarbonitrile | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H3ClN4O/c14-6-1-2-7-8(3-6)13(19)12-11(7)17-9(4-15)10(5-16)18-12/h1-3H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BIGPXXAUSQLTQR-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC2=C(C=C1Cl)C(=O)C3=NC(=C(N=C23)C#N)C#N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H3ClN4O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00581703 | |
Record name | 7-Chloro-9-oxo-9H-indeno[1,2-b]pyrazine-2,3-dicarbonitrile | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00581703 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
266.64 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
924296-39-9 | |
Record name | HBX-41108 | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0924296399 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | 7-Chloro-9-oxo-9H-indeno[1,2-b]pyrazine-2,3-dicarbonitrile | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00581703 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | HBX-41108 | |
Source | FDA Global Substance Registration System (GSRS) | |
URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/C7JH7KSP8Z | |
Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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